Cas no 149438-16-4 (2,5-diamino-4-hydroxy-6-(2'-deoxyribosyl)-formamidopyrimidine)

• Product Name: 2,5-diamino-4-hydroxy-6-(2'-deoxyribosyl)-formamidopyrimidine
• CAS No: 149438-16-4
• MF: C₁₀H₁₅N₅O₅
• MW: 285.256601572037
• CID: 182986
• Update Time: 2023-11-19

2,5-diamino-4-hydroxy-6-(2'-deoxyribosyl)-formamidopyrimidine Chemical and Physical Properties

Names and Identifiers

• Formamide, N-(2-deoxy-b-D-erythro-pentofuranosyl)-N-(2,5-diamino-1,6-dihydro-6-oxo-4-pyrimidinyl)-
• Formamide, N-(2-deoxy-b-D-erythro-pentofuranosyl)-N-(2,5-diamino-1,6-dihydro-6-oxo-4-pyrimidin...
• 2,5-Dhdf
• 2,5-Diamino-4-hydroxy-6-(2'-deoxyribosyl)-formamidopyrimidine
• 2-deoxy-N-(2,5-diamino-6-oxo-3,6-dihydropyrimidin-4-yl)-N-formyl-alpha-D-erythro-pentofuranosylamine
• N-(5-Amino-6-hydroxy-2-imino-2,3-dihydropyrimidin-4-yl)-2-deoxy-N-formylpentofuranosylamine
• CID 135618553
• Formamide, N-(2-deoxy-β-D-erythro-pentofuranosyl)-N-(2,5-diamino-1,6-dihydro-6-oxo-4-pyrimidinyl)-
• 2,5-diamino-4-hydroxy-6-(2'-deoxyribosyl)-formamidopyrimidine

• Inchi： 1S/C10H15N5O5/c11-7-8(13-10(12)14-9(7)19)15(3-17)6-1-4(18)5(2-16)20-6/h3-6,16,18H,1-2,11H2,(H3,12,13,14,19)/t4-,5+,6-/m0/s1
• InChI Key： JQQDDYBLAOTOTK-JKUQZMGJSA-N
• SMILES： O1[C@@H](C[C@@H]([C@H]1CO)O)N(C=O)C1=C(C(NC(N)=N1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 490
• Topological Polar Surface Area: 164

Experimental Properties

• Density: 1.95±0.1 g/cm3(Predicted)
• Boiling Point: 582.7±60.0 °C(Predicted)
• pka: 7.78±0.50(Predicted)